Cas no 1314646-14-4 (2-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid)
1314646-14-4 structure
Product Name:2-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid
CAS No:1314646-14-4
MF:C11H13FO2
MW:196.218127012253
CID:5698471
PubChem ID:83698999
Update Time:2023-10-14
2-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1139229
- 2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid
- 2-(2-fluoro-4-methylphenyl)-2-methylpropanoicacid
- 1314646-14-4
- Benzeneacetic acid, 2-fluoro-α,α,4-trimethyl-
- 2-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid
-
- Inchi: 1S/C11H13FO2/c1-7-4-5-8(9(12)6-7)11(2,3)10(13)14/h4-6H,1-3H3,(H,13,14)
- InChI Key: KTIJZVKCPJEVIN-UHFFFAOYSA-N
- SMILES: FC1C=C(C)C=CC=1C(C(=O)O)(C)C
Computed Properties
- Exact Mass: 196.08995782g/mol
- Monoisotopic Mass: 196.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Density: 1.145±0.06 g/cm3(Predicted)
- Boiling Point: 300.8±27.0 °C(Predicted)
- pka: 4.21±0.11(Predicted)
2-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1139229-0.05g |
2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid |
1314646-14-4 | 95% | 0.05g |
$587.0 | 2023-10-26 | |
| Enamine | EN300-1139229-0.1g |
2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid |
1314646-14-4 | 95% | 0.1g |
$615.0 | 2023-10-26 | |
| Enamine | EN300-1139229-0.25g |
2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid |
1314646-14-4 | 95% | 0.25g |
$642.0 | 2023-10-26 | |
| Enamine | EN300-1139229-0.5g |
2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid |
1314646-14-4 | 95% | 0.5g |
$671.0 | 2023-10-26 | |
| Enamine | EN300-1139229-1.0g |
2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid |
1314646-14-4 | 1g |
$884.0 | 2023-06-09 | ||
| Enamine | EN300-1139229-2.5g |
2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid |
1314646-14-4 | 95% | 2.5g |
$1370.0 | 2023-10-26 | |
| Enamine | EN300-1139229-5.0g |
2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid |
1314646-14-4 | 5g |
$2566.0 | 2023-06-09 | ||
| Enamine | EN300-1139229-10.0g |
2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid |
1314646-14-4 | 10g |
$3807.0 | 2023-06-09 | ||
| Enamine | EN300-1139229-1g |
2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid |
1314646-14-4 | 95% | 1g |
$699.0 | 2023-10-26 | |
| Enamine | EN300-1139229-5g |
2-(2-fluoro-4-methylphenyl)-2-methylpropanoic acid |
1314646-14-4 | 95% | 5g |
$2028.0 | 2023-10-26 |
2-(2-Fluoro-4-methylphenyl)-2-methylpropanoic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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